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Introduction
This technical guide addresses the inquiry into the properties, experimental protocols, and

biological activities of a compound with the molecular formula C19H15FeNO. A comprehensive

search of scientific literature and chemical databases has been conducted to gather all

available information on this specific molecule. Ferrocene-containing compounds are of

significant interest in medicinal chemistry due to their unique structural, electronic, and redox

properties, which can lead to novel biological activities.[1][2] The inclusion of a nitrogen and an

oxygen atom within the C9H5NO substituent suggests the potential for complex heterocyclic

structures, such as quinoline or isoquinoline moieties, or Schiff base derivatives, which are

known to exhibit a wide range of biological effects.[3][4][5][6][7]

Compound Identification and Structure
Despite extensive searches across major chemical databases, including PubChem and

ChemSpider, no specific, well-characterized compound with the exact molecular formula

C19H15FeNO has been identified. The investigation into classes of compounds that could

theoretically lead to this formula, such as ferrocenyl-substituted quinolines, isoquinolines, and

ferrocene-based Schiff bases, also did not yield a documented example with this precise

composition.[3][4][5][6][7]
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The constituent parts of the formula suggest a ferrocene core (C10H10Fe) with a substituent

group of C9H5NO. Plausible, yet unconfirmed, structures could include:

Ferrocenyl-hydroxyquinoline: A hydroxyquinoline moiety attached to one of the

cyclopentadienyl rings of ferrocene.

Ferrocenyl-methoxy-isoquinoline: A methoxy-substituted isoquinoline linked to the ferrocene

core.

A Schiff base derivative: Formed from the condensation of an amino-substituted ferrocene

with a hydroxy- or methoxy-substituted benzaldehyde, or vice versa.

Without experimental data confirming the existence and specific structure of a C19H15FeNO

isomer, any discussion of its properties remains speculative.

Physicochemical and Biological Properties
As no specific compound has been identified, no quantitative data on its physicochemical or

biological properties can be provided. However, based on the general characteristics of related

ferrocene derivatives, the following properties could be anticipated:

Redox Activity: The ferrocene/ferrocenium (Fe²⁺/Fe³⁺) redox couple would likely be a key

feature, influencing its electrochemical behavior and potential biological mechanisms of

action, such as the generation of reactive oxygen species.[6]

Lipophilicity: The presence of the large, nonpolar ferrocene group would likely confer

significant lipophilicity to the molecule, potentially influencing its cell membrane permeability

and bioavailability.[1]

Biological Potential: Ferrocene derivatives have been investigated for a wide range of

bioactivities, including anticancer, antimicrobial, and antimalarial properties.[1][2] The specific

nature of the heterocyclic or Schiff base substituent would be expected to significantly

modulate this activity. For instance, quinoline-containing ferrocene compounds have shown

promise as antimalarial agents.[6]
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While no specific protocol for C19H15FeNO exists, general synthetic routes for related

ferrocene derivatives can be described.

General Synthesis of Ferrocenyl Quinoline Derivatives
A common method for the synthesis of ferrocenyl-substituted quinolines involves a one-pot

reaction catalyzed by molecular iodine, reacting ferrocenylimines with enolizable aldehydes.[7]

The general workflow is as follows:

Formation of Ferrocenylimine: Condensation of an appropriate aminoferrocene with a

suitable aldehyde.

Nucleophilic Addition: The in situ generated enol from an enolizable aldehyde adds to the

ferrocenylimine.

Intramolecular Friedel-Crafts Reaction: The resulting intermediate undergoes cyclization.

Dehydration and Oxidation: Subsequent dehydration and aerobic oxidation yield the final

ferrocenyl quinoline product.[7]

A logical workflow for such a synthesis is depicted below:

Caption: General workflow for the synthesis of ferrocenyl quinoline derivatives.

General Synthesis of Ferrocene-Based Schiff Bases
The synthesis of ferrocene-containing Schiff bases is typically a straightforward condensation

reaction between a ferrocene derivative containing a primary amine and an aldehyde or

ketone, or a ferrocene-aldehyde with a primary amine. This reaction is often carried out in a

suitable solvent like ethanol and may be catalyzed by a few drops of acid.

The general experimental protocol would involve:

Dissolving equimolar amounts of the ferrocene-containing amine (or aldehyde) and the

corresponding aldehyde (or amine) in ethanol.

Adding a catalytic amount of an acid (e.g., acetic acid).
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Refluxing the mixture for a specified period while monitoring the reaction progress using thin-

layer chromatography.

Cooling the reaction mixture to allow the Schiff base product to crystallize.

Isolating the product by filtration, washing it with a suitable solvent, and drying it under

vacuum.

Ferrocene-amine/aldehyde
+ Aldehyde/amine

Reflux

Ethanol + Acid Catalyst

Ferrocene Schiff Base

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of a ferrocene-based Schiff base.

Potential Signaling Pathways and Mechanisms of
Action
Given the lack of a specific compound and associated biological data, any discussion of

signaling pathways is entirely speculative. However, based on the known activities of ferrocene

derivatives, potential mechanisms could involve:

Induction of Oxidative Stress: The redox cycling of the ferrocene moiety could lead to the

generation of reactive oxygen species (ROS) within cells, triggering apoptosis or other cell

death pathways.

Enzyme Inhibition: The compound could act as an inhibitor of specific enzymes, depending

on the nature of the organic substituent. For example, ferrocene-containing compounds have

been investigated as inhibitors of kinases and proteases.

Intercalation with DNA: The planar heterocyclic portion of a potential structure could

intercalate with DNA, leading to cytotoxic effects.
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A hypothetical signaling pathway for a ferrocene derivative inducing apoptosis via oxidative

stress is illustrated below:

C19H15FeNO

Increased ROS

Mitochondrial Damage

Caspase Activation

Apoptosis

Click to download full resolution via product page

Caption: Hypothetical pathway of apoptosis induction by a ferrocene derivative.

Conclusion
While the molecular formula C19H15FeNO suggests a potentially interesting ferrocene

derivative with possible applications in drug development, a thorough review of the existing

scientific literature and chemical databases reveals a lack of a specific, characterized

compound with this formula. Consequently, no concrete data on its properties, synthesis, or

biological activity can be provided at this time. The information presented herein is based on

the general characteristics of related ferrocene compounds and should be considered

speculative. Further research, including the targeted synthesis and characterization of a

molecule with this formula, would be required to elucidate its actual properties and potential as

a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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